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Compound of Interest

Compound Name: Guvacoline

Cat. No.: B1596253 Get Quote

For researchers and drug development professionals, the responsible management of

chemical compounds is a cornerstone of laboratory safety and environmental stewardship.

Guvacoline, a pyridine alkaloid found in the areca nut, and its salts (hydrobromide and

hydrochloride) are utilized in research as muscarinic acetylcholine receptor agonists.[1][2]

While some safety data sheets (SDS) may not classify the substance as hazardous under the

Globally Harmonized System (GHS), it is crucial to recognize its potent biological activity.[3]

Furthermore, some suppliers classify guvacoline hydrobromide as a "Dangerous Good for

transport," underscoring the need for cautious handling and disposal.[1]

This guide provides a comprehensive, step-by-step protocol for the proper disposal of

guvacoline and contaminated materials, aligning with standard practices for managing

hazardous alkaloid waste.[4][5] Adherence to these procedures is essential to ensure the

safety of laboratory personnel and maintain regulatory compliance.

Guvacoline Properties
A summary of key quantitative data for guvacoline and its common salt forms is presented

below for easy reference.
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Property Guvacoline
Guvacoline
Hydrobromide

Guvacoline
Hydrochloride

Molecular Formula C₇H₁₁NO₂[2] C₇H₁₂BrNO₂[1] C₇H₁₂ClNO₂

Molecular Weight 141.17 g/mol [2] 222.07 g/mol [1] 177.62 g/mol

CAS Number 495-19-2[2] 17210-51-4[3] 6197-39-3[6]

Boiling Point Not specified Not specified
209.1°C at 760

mmHg[6]

Flash Point Not specified Not specified 80.2°C[6]

Protocol for Proper Disposal of Guvacoline
Due to its classification as a biologically active alkaloid, all guvacoline waste, including pure

compounds, solutions, and contaminated materials, must be treated as hazardous chemical

waste.[4] Under no circumstances should it be disposed of via sink drains or in regular trash.[4]

[7]

Step 1: Personal Protective Equipment (PPE)
Before handling guvacoline for disposal, ensure you are wearing the appropriate PPE to

prevent accidental exposure.[5]

Gloves: Use chemical-resistant nitrile gloves.[4]

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[4]

Lab Coat: A standard laboratory coat is mandatory to protect against spills.[4]

Work Area: Conduct all handling and waste preparation within a certified chemical fume hood

to minimize inhalation risk.[5]

Step 2: Waste Segregation and Collection
Proper segregation is critical to prevent dangerous chemical reactions.[8]

Solid Waste:
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Place unused or expired guvacoline powder, contaminated weigh boats, pipette tips, and

gloves into a dedicated, robust, and sealable hazardous waste container.[4][5]

This container must be clearly labeled as "Hazardous Waste - Guvacoline."[5]

Liquid Waste:

Collect all solutions containing guvacoline in a designated, leak-proof, and chemically

compatible liquid waste container.[4][9]

Do not mix with incompatible waste streams; specifically, keep alkaloid waste separate

from strong acids, bases, and oxidizers.[9]

Label the container with "Hazardous Waste - Guvacoline Solution" and list all chemical

constituents, including solvents.

Empty Containers:

A container that held guvacoline is considered hazardous waste.

For containers of highly toxic chemicals, the first three rinses with a suitable solvent must

be collected and disposed of as hazardous waste. The rinseate should be added to your

liquid guvacoline waste container.

After triple rinsing, deface or remove all labels from the empty container before disposing

of it as regular trash or according to institutional policy.[7]

Step 3: Labeling and Storage
Accurate labeling and proper storage are mandated by federal and state regulations.

Labeling: All hazardous waste containers must be accurately labeled with the words

"Hazardous Waste," the full chemical name ("Guvacoline"), and the date waste was first

added.[5]

Storage:
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Store sealed waste containers in a designated "Satellite Accumulation Area" (SAA) at or

near the point of generation.[8]

The SAA must be a secure, secondary containment area away from general lab traffic.[5]

Ensure containers remain closed at all times except when adding waste.[7]

Step 4: Arrange for Professional Disposal
Hazardous waste must be handled by trained professionals.

Contact EHS: Once the waste container is full or has been in storage for the maximum

allowable time (typically up to one year, but institutional policies may vary), contact your

institution's Environmental Health and Safety (EHS) office to schedule a waste pickup.

Documentation: Complete any required hazardous waste disposal forms accurately,

providing a full description of the waste contents.
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Start: Prepare Guvacoline Waste
for Disposal

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
(Solid, Liquid, Sharps)

Step 3: Use Labeled, Compatible
Hazardous Waste Containers

Step 4: Store in Designated
Satellite Accumulation Area (SAA)

Step 5: Contact EHS for Pickup
(When Container is Full)

End: Waste Removed by
Authorized Personnel
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Signaling Pathway Information
Guvacoline functions as an agonist at muscarinic acetylcholine receptors (mAChRs), which

are a class of G protein-coupled receptors (GPCRs).[2][3] These receptors are integral to a

wide range of physiological processes. The M3 muscarinic receptor, for example, primarily

signals through the Gq family of G proteins. The diagram below illustrates this canonical

signaling pathway, which is activated by ligands such as guvacoline.

Upon binding, the receptor activates the Gq protein, which in turn stimulates the enzyme

phospholipase C (PLC). PLC cleaves the membrane phospholipid PIP₂ into two critical second

messengers: inositol trisphosphate (IP₃) and diacylglycerol (DAG).[8] IP₃ triggers the release of

calcium from intracellular stores, while DAG activates protein kinase C (PKC), leading to a

cascade of downstream cellular responses.[8]
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Guvacoline-Activated Muscarinic Receptor Signaling (Gq Pathway)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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